Cas no 1245649-69-7 (Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate)
1245649-69-7 structure
Product Name:Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
CAS No:1245649-69-7
MF:C14H17N3O2
MW:259.303683042526
CID:1035141
PubChem ID:71304236
Update Time:2025-04-20
Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
- ethyl 1-(3-propan-2-ylphenyl)-1,2,4-triazole-3-carboxylate
- AK130063
- ethyl 1-(3-isopropylphenyl)-1H-[1,2,4]TRIAZOLE-3-carboxylate
- KB-251829
- KB-50636
- 1245649-69-7
- Ethyl 1-[3-(propan-2-yl)phenyl]-1H-1,2,4-triazole-3-carboxylate
- Ethyl1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
- DB-254651
- DTXSID30745199
-
- MDL: MFCD13195264
- Inchi: 1S/C14H17N3O2/c1-4-19-14(18)13-15-9-17(16-13)12-7-5-6-11(8-12)10(2)3/h5-10H,4H2,1-3H3
- InChI Key: RQGLCIJXGJKWGA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1N=CN(C2=CC=CC(=C2)C(C)C)N=1)=O
Computed Properties
- Exact Mass: 259.132076794g/mol
- Monoisotopic Mass: 259.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57Ų
Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM194343-1g |
ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate |
1245649-69-7 | 95% | 1g |
$593 | 2023-03-07 | |
| Alichem | A019122563-1g |
Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate |
1245649-69-7 | 95% | 1g |
$598.40 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763525-1g |
Ethyl 1-(3-isopropylphenyl)-1h-1,2,4-triazole-3-carboxylate |
1245649-69-7 | 98% | 1g |
¥5659.00 | 2024-08-09 |
Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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